Cas no 1806796-67-7 (2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile)
2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
-
- Inchi: 1S/C8H6F3N3/c9-6-4(1-2-12)5(7(10)11)3-14-8(6)13/h3,7H,1H2,(H2,13,14)
- InChI Key: BOIZAOFPWDAVKI-UHFFFAOYSA-N
- SMILES: FC1=C(N)N=CC(C(F)F)=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 0.9
- Topological Polar Surface Area: 62.7
2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030219-500mg |
2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile |
1806796-67-7 | 97% | 500mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A023030219-1g |
2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile |
1806796-67-7 | 97% | 1g |
$1,730.40 | 2022-03-31 |
2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
Recent Advances in the Study of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1806796-67-7)
2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1806796-67-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other enzymatic pathways. Recent studies have explored its utility in drug discovery, emphasizing its role in the development of novel anticancer and anti-inflammatory agents.
One of the most notable applications of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile is its incorporation into kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Researchers have demonstrated that fluorinated pyridine derivatives, including this compound, exhibit enhanced binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of potent EGFR (epidermal growth factor receptor) inhibitors, which are crucial for treating non-small cell lung cancer.
The synthetic pathways for 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile have also been optimized in recent years. A 2022 report in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is particularly significant for industrial-scale applications, ensuring consistent quality and yield while minimizing environmental impact.
In addition to its role in kinase inhibition, this compound has shown promise in the development of anti-inflammatory agents. A 2023 preclinical study published in Bioorganic & Medicinal Chemistry Letters investigated its derivatives as modulators of the NF-κB pathway, a key regulator of inflammation. The results indicated that fluorinated pyridine derivatives could effectively suppress pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis.
Despite these promising findings, challenges remain in the clinical translation of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable scaffold in drug discovery.
In conclusion, 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS: 1806796-67-7) represents a promising candidate for the development of next-generation therapeutics. Its applications in kinase inhibition and anti-inflammatory drug design highlight its broad utility, while recent advancements in synthetic methodologies have improved its accessibility for further research. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.
1806796-67-7 (2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)